Cas no 1361477-80-6 (2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl)

• Product Name: 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl
• CAS No: 1361477-80-6
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• CID: 4996186
• Update Time: 2025-05-24

2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3O/c14-7-4-5-10(15)9(6-7)8-2-1-3-11(12(8)16)19-13(17)18/h1-6,13H
• InChI Key： OYIDMUXAORCECZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C=1F)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl

Introduction to 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl (CAS No. 1361477-80-6)

2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl, identified by its CAS number 1361477-80-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating chlorine, fluorine, and methoxy substituents at specific positions, which contributes to its distinct chemical properties and potential applications.

The molecular structure of 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl consists of two benzene rings connected by a carbon-carbon bond, with halogen and alkoxy groups strategically placed to modulate its reactivity and biological activity. The presence of multiple electronegative atoms such as chlorine and fluorine enhances its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, the demand for novel compounds with tailored pharmacological profiles has driven extensive research into biphenyl derivatives. The specific arrangement of substituents in 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl has been explored for its potential in developing inhibitors targeting various enzymatic pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory responses and metabolic disorders.

One of the most compelling aspects of 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl is its structural diversity, which allows for modifications that could enhance its binding affinity and selectivity. Researchers have utilized computational modeling to predict how different analogs of this compound might interact with biological receptors. These simulations have guided the synthesis of new derivatives aimed at optimizing therapeutic efficacy while minimizing off-target effects.

The synthesis of 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core efficiently. The introduction of fluorine atoms, in particular, has been shown to improve metabolic stability and bioavailability in drug candidates.

Current research is focusing on evaluating the pharmacokinetic properties of 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Animal models have been instrumental in assessing its safety and efficacy potential. Early-stage trials indicate that this compound exhibits moderate solubility in water and lipids, suggesting it may be suitable for oral administration.

The agrochemical sector has also shown interest in 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl due to its structural similarity to known herbicides and fungicides. Its mode of action may provide a novel approach to controlling resistant plant pathogens or pests. Field trials are underway to evaluate its effectiveness under real-world conditions, with an emphasis on environmental safety and crop selectivity.

Regulatory considerations play a crucial role in the development of any new chemical entity like 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl. Compliance with international guidelines ensures that the compound is safe for intended use and does not pose unreasonable risks to human health or the environment. Collaborative efforts between academia and industry are essential to streamline the regulatory process while maintaining high standards of quality control.

The future prospects for 2,5-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl are promising, with ongoing studies exploring its potential in treating neurological disorders and cancer. Its unique structural features make it a versatile scaffold for designing next-generation therapeutics. As research progresses, new insights into its mechanism of action will likely emerge, paving the way for innovative applications across multiple domains.